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Compound of Interest

Compound Name: NCGC00138783 TFA

Cat. No.: B10856936

This document provides essential safety and logistical information for the proper disposal of
NCGCO00138783 TFA, a selective inhibitor of the CD47/SIRPa axis. As a trifluoroacetic acid
(TFA) salt, this compound requires specific handling and disposal procedures to ensure
laboratory safety and environmental protection. Adherence to these guidelines is critical for
researchers, scientists, and drug development professionals.

Core Safety and Handling Summary

NCGC00138783 TFA is a salt of trifluoroacetic acid, a strong corrosive acid. The disposal
procedures for this compound are therefore governed by the hazardous nature of TFA. All
waste containing this compound, including pure substance, solutions, and contaminated
materials, must be treated as hazardous chemical waste.
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Parameter Guideline Source
Waste Classification Hazardous Waste [1112][3]
. Sturdy, sealed glass or plastic
Container Type i [11[3]
container

) ) Alkalines, oxidizers, reducing
Incompatible Materials ] [11[2]
agents, hydrides, and metals

Drain Disposal Strictly prohibited [1]

Dispose of as hazardous
Contaminated Materials waste (e.g., pipette tips, [2]

gloves)

) Use inert absorbent material;
Spill Cleanup [3]
manage as hazardous waste

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the mandatory steps for the safe disposal of NCGC00138783
TFA waste.

1. Personal Protective Equipment (PPE) and Preparation:

o Before handling any waste, ensure appropriate PPE is worn, including a lab coat, chemical
safety glasses or goggles, and chemical-resistant gloves.[3][4] Double gloving is
recommended.[2]

e Conduct all waste handling procedures within a certified chemical fume hood to avoid
inhalation of any vapors.[1]

» Prepare a designated hazardous waste container. The container must be in good condition,
compatible with acidic and potentially organic solvent waste (borosilicate glass or a suitable
plastic), and have a secure, tight-fitting lid.[1][3]

2. Waste Collection and Segregation:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.benchchem.com/product/b10856936?utm_src=pdf-body
https://www.benchchem.com/product/b10856936?utm_src=pdf-body
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.carlroth.com/medias/SDB-P088-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjI1MjR8YXBwbGljYXRpb24vcGRmfGFEYzJMMmd3Wmk4NU1qSXpNVGN6TnpNME5ETXdMMU5FUWw5UU1EZzRYMDFVWDBWT0xuQmtaZ3w5NGJiN2RhZDNlMTYwNzRhNTkyYjI3YmNhMTcxYTk0ZjRmMTAxODY3ZTcxNmIzZDJlOWE3MjcxMTE4MWQyNzY5
https://www.amherst.edu/system/files/Trifluoroacetic%20Acid.pdf
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://www.ehs.washington.edu/system/files/resources/trifluoroaceticacid.docx
https://bruckner.research.uconn.edu/wp-content/uploads/sites/169/2018/05/CB-LSOP-TFA-4-18.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10856936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Carefully transfer all waste containing NCGC00138783 TFA into the designated hazardous
waste container. This includes unused stock solutions, experimental residues, and the final
rinsates from cleaning contaminated glassware.

Do not mix this waste with incompatible materials such as bases, strong oxidizing agents, or
hydrides.[1][2]

Solid waste, such as contaminated pipette tips, weighing paper, and gloves, should be
collected in a separate, clearly labeled hazardous waste bag or container.[2]

. Labeling and Storage:

Label the hazardous waste container clearly and accurately. The label must include the
words "Hazardous Waste," the full chemical name "NCGC00138783 TFA," and any other
components of the waste mixture (e.g., DMSO, water).[3] Do not use abbreviations.[3]

Store the sealed waste container in a designated satellite accumulation area, away from
incompatible chemicals.[3] This area should be in a cool, dry, and well-ventilated location.[5]

. Disposal Request and Pickup:

Once the waste container is nearly full (approximately 80% capacity), arrange for its disposal
through your institution's Environmental Health & Safety (EH&S) department or a licensed
chemical waste disposal contractor.[1][3]

Follow your institution's specific procedures for requesting a chemical waste pickup.[1]
. Spill Management:

In the event of a small spill (<50 mL) inside a chemical fume hood, absorb the material with
an inert absorbent such as vermiculite or sand.[3]

Collect the absorbent material and place it in a sealed, labeled hazardous waste container.

For larger spills or any spill outside of a fume hood, evacuate the area, alert others, and
contact your institution's emergency response team or EH&S immediately.[1][2][3]
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Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of NCGC00138783
TFA.
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Start: Identify NCGC00138783 TFA Waste

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Prepare Labeled Hazardous
Waste Container

Segregate from Incompatible
Chemicals (Bases, Oxidizers)

Transfer Waste into Container
in a Fume Hood

Collect Contaminated Solids
(e.qg., tips, gloves)

Securely Seal Container(s)

'

Store in Designated Satellite
Accumulation Area

Request Waste Pickup from EH&S

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NCGC00138783 TFA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of NCGC00138783 TFA: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856936#ncgc00138783-tfa-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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